Terretonin A

• Molecular Formula: C26H32O8
• Molecular Weight: 472.5 g/mol
• IUPAC Name: methyl (2R,4aS,4bR,10aR,10bR,12aR)-6-hydroxy-2,4b,7,7,10a,12a-hexamethyl-12-methylidene-1,4,5,8-tetraoxo-9,10,10b,11-tetrahydro-4aH-naphtho[1,2-h]isochromene-2-carboxylate
• InChI: InChI=1S/C26H32O8/c1-12-11-13-23(4)10-9-14(27)22(2,3)16(23)15(28)18(29)25(13,6)17-19(30)34-26(7,21(32)33-8)20(31)24(12,17)5/h13,17,28H,1,9-11H2,2-8H3/t13-,17-,23-,24+,25-,26-/m1/s1
• InChI Key: GTEJJXOFLPCZGJ-DOFPOEDPSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C(C1=C(C(=O)[C@@]3([C@@H]2CC(=C)[C@]4([C@H]3C(=O)O[C@@](C4=O)(C)C(=O)OC)C)C)O)(C)C
• SMILES: CC1(C(=O)CCC2(C1=C(C(=O)C3(C2CC(=C)C4(C3C(=O)OC(C4=O)(C)C(=O)OC)C)C)O)C)C

Description

Terretonin A is a natural product found in Mallotus nudiflorus with data available.

Scientific Research Applications

Biosynthesis and Structural Characterization

The biosynthetic pathway of Terretonin A involves a complex series of reactions. Matsuda et al. (2015) explored the D-ring construction in Terretonin biosynthesis, focusing on the role of a multifunctional cytochrome P450 and a unique isomerase in this process (Matsuda et al., 2015). Additionally, the molecular genetic characterization of a cluster in Aspergillus terreus for Terretonin biosynthesis was examined by Guo et al. (2012), providing insights into the metabolic pathways (Guo et al., 2012).

Biological Activities and Applications

This compound has been studied for various biological activities. The compound's potential in inhibiting mammalian mitochondrial respiratory chains was highlighted by López-Gresa et al. (2009) (López-Gresa et al., 2009). Moreover, the protective role of Terretonin against sepsis-induced acute lung injury was explored, focusing on its impact on various cellular signaling pathways, as reported by Mohamed et al. (2021) (Mohamed et al., 2021).

Anticancer Potential

The anticancer activities of this compound have been a significant focus of research. Ghfar et al. (2021) studied its effects on human prostate and ovarian cancer cells, observing potent cytotoxicity and induction of cellular apoptosis (Ghfar et al., 2021).

Novel Derivatives and Isolation

The discovery of new derivatives of this compound has expanded its scientific applications. For example, Hamed et al. (2018) isolated Terretonin N, a new meroterpenoid, and studied its structure and bioactivities (Hamed et al., 2018).